Cas no 2228725-47-9 (4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• CAS No: 2228725-47-9
• MF: C₈H₉ClN₄S
• MW: 228.701858282089
• CID: 5877730
• PubChem ID: 165740378
• Update Time: 2025-06-11

4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine
• 2228725-47-9
• EN300-1977557

• Inchi： 1S/C8H9ClN4S/c1-4-6(7(9)13(2)12-4)5-3-14-8(10)11-5/h3H,1-2H3,(H2,10,11)
• InChI Key： RBBMAUFNQHENTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C2=CSC(N)=N2)C(C)=NN1C

Computed Properties

• Exact Mass: 228.0236452g/mol
• Monoisotopic Mass: 228.0236452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85Ų

Additional information on 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine

Chemical Profile of 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine (CAS No. 2228725-47-9)

4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. The compound belongs to the class of thiazole derivatives, which are well-known for their broad spectrum of pharmacological effects. The presence of a 5-chloro-substituted 1,3-dimethylpyrazole moiety and an amino group attached to the thiazole ring makes this molecule a promising candidate for further investigation in drug discovery and development.

The CAS No. 2228725-47-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The structural framework of this molecule incorporates both nitrogen and sulfur atoms in its heterocyclic system, which is often associated with enhanced binding affinity to biological targets. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Thiazole derivatives, including compounds like 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine, have been extensively studied for their potential applications in treating conditions such as inflammation, cancer, and infectious diseases. The 5-chloro substituent in the pyrazole ring is known to enhance the metabolic stability and binding affinity of the molecule, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways. For instance, studies have suggested that thiazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling cascades. The amino group at the 2-position of the thiazole ring provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific therapeutic applications. This flexibility has led to the development of several analogs with enhanced pharmacological profiles.

The pyrazole moiety is another important feature of this compound, as it has been shown to improve oral bioavailability and tissue distribution. Additionally, the chloro substitution at the 5-position enhances hydrophobicity, which can be beneficial for membrane permeability. These structural attributes make 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine a valuable building block for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that it can interact with target proteins through multiple hydrogen bonds and hydrophobic interactions. These insights have guided the optimization of analogs with improved potency and selectivity. Furthermore, virtual screening techniques have been employed to identify new derivatives with enhanced pharmacokinetic properties.

The synthesis of 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in catalytic methods have made it possible to achieve these transformations under milder conditions, reducing waste and improving sustainability.

In conclusion, 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-1,3-thiazol-2-am ine (CAS No. 2228725 -47 -9) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see significant advancements in treating a variety of human diseases.